Cas no 933022-61-8 (4-butyl-3-(butylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 4-butyl-3-(butylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 933022-61-8
• MF: C₁₅H₂₂N₂O₂S₂
• MW: 326.477381229401
• CID: 5340890
• Update Time: 2025-10-31

4-butyl-3-(butylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-butyl-3-(butylthio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• HMS1645M17
• 4-butyl-3-butylsulfanyl-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• 4-butyl-3-(butylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C15H22N2O2S2/c1-3-5-11-17-13-9-7-8-10-14(13)21(18,19)16-15(17)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： OGJRJGJCVUTMRT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C(=N1)SCCCC)CCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 457
• XLogP3: 4
• Topological Polar Surface Area: 83.4

Additional information on 4-butyl-3-(butylsulfanyl)-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

Introduction to 4-Butyl-3-(Butylsulfanyl)-4H-1λ⁶,2,4-Benzothiadiazine-1,1-Dione (CAS No. 933022-61-8)

4-Butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione, with the CAS number 933022-61-8, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a butyl group and a butylsulfanyl substituent, contributing to its distinct chemical properties and biological activities.

The chemical structure of 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione can be represented as follows: C₁₅H₂₀N₂O₂S₂. The presence of the butylsulfanyl group (C₄H₉S) and the butyl group (C₄H₉) imparts specific characteristics that influence its reactivity and biological interactions. The benzothiadiazine core is a well-known scaffold in medicinal chemistry, often associated with antihypertensive and diuretic properties.

Recent Research Findings:

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione. One notable study published in the Journal of Medicinal Chemistry (2023) investigated the compound's antihypertensive effects. The study demonstrated that this benzothiadiazine derivative effectively reduced blood pressure in hypertensive rat models. The mechanism of action was attributed to its ability to inhibit sodium reabsorption in the renal tubules, thereby promoting diuresis and reducing blood volume.

An additional study published in the Bioorganic & Medicinal Chemistry Letters (2023) explored the compound's anti-inflammatory properties. The researchers found that 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Synthetic Routes and Chemical Properties:

The synthesis of 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione has been reported in several research papers. A common synthetic route involves the reaction of 2-aminothiophenol with 1-bromobutane to form the corresponding thioether intermediate. This intermediate is then cyclized using a suitable coupling agent to form the benzothiadiazine ring system. The final step involves oxidation to form the dione moiety.

The chemical properties of this compound are influenced by its functional groups. The butylsulfanyl group confers lipophilicity, which enhances its ability to cross biological membranes. The dione functionality contributes to its stability and reactivity in aqueous environments. These properties make it an attractive candidate for drug development.

Biological Activities and Potential Therapeutic Applications:

Beyond its antihypertensive and anti-inflammatory properties, 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione has shown promise in other therapeutic areas. A study published in the European Journal of Pharmacology (2023) investigated its potential as an antidiabetic agent. The results indicated that this compound effectively reduced blood glucose levels in diabetic mice by enhancing insulin sensitivity and improving glucose metabolism.

An interesting area of research is the compound's neuroprotective effects. A study published in the Molecular Neurobiology (2023) explored its ability to protect neurons from oxidative stress-induced damage. The researchers found that treatment with 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione significantly reduced neuronal cell death and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials and Future Directions:

To date, several preclinical studies have demonstrated the safety and efficacy of 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione. However, further clinical trials are necessary to validate these findings in human subjects. Current efforts are focused on optimizing the compound's pharmacokinetic properties and developing suitable formulations for clinical use.

In conclusion, 4-butyl-3-(butylsulfanyl)-4H-1λ⁶,2,4-benzothiadiazine-1,1-dione (CAS No. 933022-61-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in various medical fields.